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Compound of Interest

Compound Name: Salcomine

Cat. No.: B421677 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides immediate, essential safety and

logistical information for the handling of Salcomine, offering procedural, step-by-step guidance

to answer specific operational questions and build a foundation of trust in laboratory safety.

Physical and Chemical Properties
Proper handling and storage procedures are directly informed by the physical and chemical

properties of a substance.

Property Value

CAS Number 14167-18-1[1][2]

Molecular Formula C₁₆H₁₄CoN₂O₂[1][2]

Molecular Weight 325.23 g/mol [1][3]

Appearance Orange, amber, or dark red crystalline powder[1]

Solubility
Insoluble in water. Soluble in benzene,

chloroform, and pyridine.[2]

Storage

Store at room temperature in a dry, cool, and

well-ventilated place.[1][4] Keep containers

tightly closed.[4]
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Occupational Exposure Limits
Adherence to established exposure limits is critical to personnel safety.

Component Limit Type Value

Cobalt and inorganic

compounds, as Co
8 hr Time Weighted Avg (TWA) 0.02 mg/m³[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following PPE is recommended when handling Salcomine.

Eye and Face Protection
Safety Glasses: Use safety glasses with side-shields conforming to EN166 or NIOSH-

approved equipment.[5][6]

Face Shield: In situations with a risk of explosion or significant splashing, a face shield

should be worn over safety glasses.[7]

Skin Protection
Gloves: Handle with chemical-resistant gloves.[5] Nitrile gloves are suitable for incidental

contact, while neoprene or butyl rubber should be considered for prolonged handling.[8]

Always inspect gloves before use and wash hands thoroughly after removal.[5][8]

Body Protection: Wear impervious clothing, such as a lab coat, to prevent skin exposure.[5]

Respiratory Protection
Engineering Controls: Always handle Salcomine in a well-ventilated area, preferably within a

chemical fume hood, especially when handling powders or creating solutions.[5][6][8]

Respirator: If engineering controls are not sufficient to maintain exposure below permissible

limits, a NIOSH-approved respirator with a particulate filter (e.g., N95, P100) is
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recommended for handling powders.[7][8] For emergency situations, a positive pressure,

pressure-demand, full facepiece self-contained breathing apparatus (SCBA) is required.[6][9]

Emergency Procedures
Immediate and appropriate action during an emergency can significantly mitigate harm.

First-Aid Measures
Exposure Route Procedure

Inhalation

1. Move the victim to fresh air.[4][9] 2. If not

breathing, provide artificial respiration.[4][9] 3.

Seek immediate medical attention.[4]

Skin Contact

1. Immediately wash the affected area with

plenty of soap and water for at least 15 minutes.

[4][5][9] 2. Remove contaminated clothing.[5][9]

3. If skin irritation persists, seek medical

attention.[4]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, including under the

eyelids.[4][5] 2. Remove contact lenses if

present and easy to do.[6] 3. Seek immediate

medical attention.[4]

Ingestion

1. Do NOT induce vomiting.[5][9] 2. Rinse

mouth with water.[4][10] 3. If the person is

conscious, they may drink plenty of water.[3] 4.

Call a POISON CENTER or doctor if you feel

unwell.[4][10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[4][5]
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Handling, Storage, and Disposal
Safe Handling and Storage

Handling: Avoid contact with skin, eyes, and clothing.[4][5] Avoid the formation of dust and

aerosols.[5][6] Use only in a well-ventilated area or under a chemical fume hood.[4][6] Wash

hands thoroughly after handling.[5][6]

Storage: Store in a cool, dry, and well-ventilated place.[4][6] Keep the container tightly closed

and store it locked up.[4][6][11]

Spill Management and Disposal
Spill Cleanup: In the event of a spill, evacuate personnel to a safe area.[5][6] Wear

appropriate PPE, including respiratory protection.[5][6] Avoid creating dust.[5][6] Sweep up

the spilled material and place it in a suitable, closed container for disposal.[5][6]

Disposal: Dispose of Salcomine and any contaminated materials through a licensed

professional waste disposal service.[5][6] The material may be dissolved or mixed with a

combustible solvent and burned in a chemical incinerator equipped with an afterburner and

scrubber.[5][6] Dispose of contents and container to an approved waste disposal plant.[4][11]

Spill Response Workflow
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Salcomine Spill Response

Spill Occurs

Evacuate Immediate Area

Assess Situation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Contain the Spill
(Prevent Spread)

Clean Up Spill
(Sweep solid material, avoid dust)

Place in Labeled, Sealed Container for Waste Disposal

Decontaminate Area and PPE

Report Incident

Click to download full resolution via product page

Caption: Workflow for a Salcomine Spill Emergency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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